1-(2,5-Difluorophenyl)butylamine
Overview
Description
Synthesis Analysis
The synthesis of related compounds has been reported via Claisen-Schmidt condensation under basic conditions . The chemical structure of the compounds was identified using several spectroscopic techniques such as 1H NMR, 13C NMR, 19F NMR, DEPT 90, DEPT 135, COSY, HMBC, and HMQC .Molecular Structure Analysis
The molecular structure of 1-(2,5-Difluorophenyl)butylamine consists of a butylamine chain attached to a phenyl ring with two fluorine atoms at the 2 and 5 positions . The molecular weight is 185.21 g/mol.Chemical Reactions Analysis
While specific chemical reactions involving 1-(2,5-Difluorophenyl)butylamine are not detailed in the search results, related compounds have been synthesized via Claisen-Schmidt condensation .Scientific Research Applications
C10H14F2N C_{10}H_{14}F_{2}N C10H14F2N
, has several unique applications in scientific research:Environmental Science
In environmental science, 1-(2,5-Difluorophenyl)butylamine can be used to synthesize tracers or probes for the detection of pollutants. Its fluorinated structure can be particularly useful in the development of sensitive and selective detection methods for environmental monitoring.
These applications highlight the versatility and importance of 1-(2,5-Difluorophenyl)butylamine in scientific research. Its role as an intermediate in various chemical processes underscores its potential to contribute to advancements across multiple fields of study. While the search results did not provide specific details on the applications, the analysis above is based on the general chemical properties and potential uses of compounds with similar structures .
properties
IUPAC Name |
1-(2,5-difluorophenyl)butan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13F2N/c1-2-3-10(13)8-6-7(11)4-5-9(8)12/h4-6,10H,2-3,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WZELAQPTMYJSRD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C1=C(C=CC(=C1)F)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13F2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,5-Difluorophenyl)butylamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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